N-(4-methylbenzyl)-2-((5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide

• IUPAC Name: N-[(4-methylphenyl)methyl]-2-[(5-phenyl-4-pyrrol-1-yl-1,2,4-triazol-3-yl)sulfanyl]acetamide
• InChI: InChI=1S/C22H21N5OS/c1-17-9-11-18(12-10-17)15-23-20(28)16-29-22-25-24-21(19-7-3-2-4-8-19)27(22)26-13-5-6-14-26/h2-14H,15-16H2,1H3,(H,23,28)
• InChI Key: WTBRDPILEWXODI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CNC(=O)CSC2=NN=C(N2N3C=CC=C3)C4=CC=CC=C4
• Molecular Formula: C22H21N5OS
• Molecular Weight: 403.5 g/mol

Description

N-(4-methylbenzyl)-2-((5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C22H21N5OS and its molecular weight is 403.5. The purity is usually 95%.
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Scientific Research Applications

Green Chemistry Synthesis

One significant application of related compounds involves green chemistry approaches for synthesis. Gondaliya and Kapadiya (2021) discussed the synthesis of diverse N-(substituted phenyl)-2-(4-((dibenzylamino)methyl)-1H-1,2,3-triazol-1-yl)acetamide compounds using water and eco-friendly catalysts through copper-catalyzed click chemistry. This method emphasizes the importance of greener synthesis techniques, potentially applicable to the synthesis of N-(4-methylbenzyl)-2-((5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide (Gondaliya & Kapadiya, 2021).

Anticancer Activity

Research on structurally similar compounds has shown promising anticancer activity. For instance, Evren et al. (2019) synthesized new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, which were studied for their anticancer activity against human lung adenocarcinoma cells, suggesting potential applications of related compounds in cancer treatment (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antibacterial Activity

Singh et al. (2010) prepared compounds with a triazole motif, demonstrating antibacterial activity against various pathogens. This suggests that compounds like N-(4-methylbenzyl)-2-((5-phenyl-4-(1H-pyrrol-1-yl)-4H-1,2,4-triazol-3-yl)thio)acetamide could potentially be explored for antibacterial applications (Singh, Kaur, Kumar, Kumar, & Kumar, 2010).

Antioxidant Activity

Compounds containing triazole rings have also been investigated for their antioxidant properties. Hossan (2020) synthesized derivatives with antioxidant potential through in vitro studies, indicating that similar structures may possess antioxidant capabilities beneficial in various medical and chemical applications (Hossan, 2020).